N-(2-Aminoethyl)-N-benzyl-4-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxamide;hydrochloride

• IUPAC Name: N-(2-aminoethyl)-N-benzyl-4-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxamide;hydrochloride
• InChI: InChI=1S/C18H19ClN2O.ClH/c19-15-7-6-14-10-17(16(14)11-15)18(22)21(9-8-20)12-13-4-2-1-3-5-13;/h1-7,11,17H,8-10,12,20H2;1H
• InChI Key: LAQDGUQATUKIKU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C1C=CC(=C2)Cl)C(=O)N(CCN)CC3=CC=CC=C3.Cl
• Molecular Formula: C18H20Cl2N2O
• Molecular Weight: 351.3 g/mol

Description

The compound is a bicyclic structure with an amide group attached. The presence of the amide group (carboxamide) suggests that it could participate in hydrogen bonding, influencing its physical properties and reactivity.

Molecular Structure Analysis

The compound has a bicyclic structure, which could influence its stability and reactivity. The presence of the amide group could also affect its polarity and ability to participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its bicyclic structure and the presence of the amide group. It could have a relatively high boiling point due to the potential for hydrogen bonding.

Scientific Research Applications

Material Science and Polymer Chemistry

• Polymer Chemistry and Material Applications : The development of carboxylate-containing polyamides showcases the potential for creating materials with specific properties, such as binding to calcium ions which could be relevant in biomineralization studies or material science applications (Ueyama et al., 1998). Similarly, the synthesis of aromatic polymers containing long alkyl side chains and triazine rings hints at applications in creating stable, soluble polymers with specific thermal properties (Lin et al., 1990). These studies suggest that compounds like "N-(2-Aminoethyl)-N-benzyl-4-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxamide;hydrochloride" could be explored for their utility in designing new polymers or materials with tailored properties.

Supramolecular Chemistry

• Supramolecular Frameworks and Hydrogen Bonding : Investigations into the crystal structures of compounds reveal the importance of hydrogen bonding in stabilizing molecular and supramolecular structures. For example, the study of trisamides and their crystal structures demonstrates how N—H···O═C hydrogen bonds contribute to the formation of supramolecular sheets or three-dimensional networks, which could be critical in designing supramolecular polymers or materials with specific functionalities (Jiménez et al., 2009).

Synthetic Chemistry and Medicinal Chemistry

• Synthesis of Complex Molecules : The creation of complex molecules through reactions such as Michael additions and ring closures indicates the potential for synthesizing novel compounds with specific properties or activities. This could be relevant in medicinal chemistry for drug design or in materials science for creating new materials with desired properties (Dalai et al., 2008).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. It could potentially act as a ligand for metal catalysts, or it could have biological activity depending on its structure and functional groups.

Future Directions

Future research could involve exploring the reactivity of this compound and its potential uses. It could be interesting to investigate its potential as a ligand for metal catalysts, or to explore its biological activity.